Cas no 2227817-22-1 ((1R)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 2227817-22-1
• MF: C₅H₆BrNOS
• MW: 208.076239109039
• CID: 5775976
• PubChem ID: 165701317
• Update Time: 2023-12-26

(1R)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1925778
• (1R)-1-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol
• 2227817-22-1
• (R)-1-(2-Bromothiazol-4-yl)ethan-1-ol

• Inchi： 1S/C5H6BrNOS/c1-3(8)4-2-9-5(6)7-4/h2-3,8H,1H3/t3-/m1/s1
• InChI Key： NIDQEGISPBSPAI-GSVOUGTGSA-N
• SMILES： BrC1=NC(=CS1)[C@@H](C)O

Computed Properties

• Exact Mass: 206.93535g/mol
• Monoisotopic Mass: 206.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų